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Compound of Interest

Compound Name: delta-Dodecalactone

Cat. No.: B1346982

This document provides comprehensive guidance on the proper handling and disposal of
delta-dodecalactone in a laboratory setting. The following procedures are designed to ensure
the safety of laboratory personnel and compliance with environmental regulations.

Immediate Safety and Handling Precautions

Before handling delta-dodecalactone, it is crucial to be aware of its potential hazards and to
use appropriate personal protective equipment (PPE). While some sources do not classify the
substance as hazardous[1][2], others identify it as a skin irritant (H315), a serious eye irritant
(H319), and potentially causing respiratory irritation (H335)[3][4]. Therefore, a conservative
approach is recommended.

Recommended Personal Protective Equipment (PPE):

» Gloves: Use chemically resistant gloves inspected prior to use.[3][5] Dispose of
contaminated gloves after use in accordance with good laboratory practices.[3]

o Eye Protection: Wear safety glasses with side-shields or chemical goggles.[3][4]
e Protective Clothing: A lab coat is recommended to prevent skin contact.[4][5]

o Ventilation: Handle the substance in a well-ventilated area or under a chemical fume hood to
avoid inhalation of vapors.[4][5][6]

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1346982?utm_src=pdf-interest
https://www.benchchem.com/product/b1346982?utm_src=pdf-body
https://www.benchchem.com/product/b1346982?utm_src=pdf-body
https://www.synerzine.com/docs/sds/W01364N%20SDS%20(US-English).pdf
https://prod.adv-bio.com/SDS-US/1587sdsus.pdf
https://www.indenta.com/imagehandler/image-handler.ashx?imagepath=product/msds/713-95-1-2451.pdf
https://www.chemicalbull.com/images/product/MSDS-1759262411.pdf
https://www.indenta.com/imagehandler/image-handler.ashx?imagepath=product/msds/713-95-1-2451.pdf
https://www.chemtexusa.com/wp-content/uploads/2021/03/D1100_DeltaDecalactone.pdf
https://www.indenta.com/imagehandler/image-handler.ashx?imagepath=product/msds/713-95-1-2451.pdf
https://www.indenta.com/imagehandler/image-handler.ashx?imagepath=product/msds/713-95-1-2451.pdf
https://www.chemicalbull.com/images/product/MSDS-1759262411.pdf
https://www.chemicalbull.com/images/product/MSDS-1759262411.pdf
https://www.chemtexusa.com/wp-content/uploads/2021/03/D1100_DeltaDecalactone.pdf
https://www.chemicalbull.com/images/product/MSDS-1759262411.pdf
https://www.chemtexusa.com/wp-content/uploads/2021/03/D1100_DeltaDecalactone.pdf
https://www.aurochemicals.com/wp-content/uploads/2019/05/DELTA-DODECALACTONE-Natural-SDS-1.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346982?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Spill Management Protocol

In the event of a spill, immediate and appropriate action is necessary to contain the substance
and prevent exposure.

Step-by-Step Spill Cleanup:

e Evacuate and Ventilate: Evacuate unnecessary personnel from the spill area and ensure
adequate ventilation.[5][6]

» Contain the Spill: Prevent the spill from entering drains or waterways.[4][6][7] If the spill is
large, dike the material.[7]

e Absorb the Liquid: Soak up the spill with an inert, non-combustible absorbent material such
as sand, earth, or diatomaceous earth.[3][5][6][7]

o Collect the Waste: Carefully scoop the absorbed material into a suitable, sealable container
for hazardous waste disposal.[3][5][6] The container must be clearly labeled.[8]

o Decontaminate the Area: Clean the spill area thoroughly with soap and water.[5]

o Dispose of Materials: All contaminated materials, including absorbent, gloves, and cleaning
cloths, must be disposed of as hazardous waste.[6][7]

Routine Disposal Procedures

Waste delta-dodecalactone and its containers must be disposed of as chemical waste. Never
discharge delta-dodecalactone into drains, sewers, or the environment.[7][8][9]

Step 1: Waste Collection and Segregation

o Collect waste delta-dodecalactone in a designated, chemically compatible, and properly
sealed waste container.[8][10][11] Plastic containers are often preferred.[10]

e Do not mix delta-dodecalactone with incompatible wastes, such as strong acids, strong
bases, or strong oxidizing agents.[4][5]
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» Store the waste container in a designated satellite accumulation area, away from heat and
direct sunlight.[8][10]

Step 2: Labeling

o Clearly label the waste container with its contents ("Waste delta-Dodecalactone™) and any
associated hazard warnings (e.g., "Irritant").[8]

Step 3: Disposal of Empty Containers

o Triple Rinse: For empty containers, it is best practice to triple rinse them with a suitable
solvent (such as ethanol) that is also collected as chemical waste.[12]

e Procedure for Rinsing (for containers <5 gallons):

o Empty the remaining contents into the designated waste container, allowing it to drain for
10 seconds after the flow begins to drip.[12]

o Fill the container ¥ full with a suitable solvent.[12]

o Recap the container and shake for 10 seconds.[12]

o Pour the rinsate into the chemical waste container.[12]
o Repeat this procedure two more times.[12]

o Final Disposal: After triple rinsing, the container can often be offered for recycling (if
available) or disposed of in a sanitary landfill after being punctured to prevent reuse.[12]
Follow your institution's specific guidelines.

Step 4: Arranging for Pickup

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal company to arrange for the pickup and final disposal of the
chemical waste.[10][13] Wastes must be disposed of at an authorized waste treatment plant.

[5]
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Chemical and Physical Properties

The following table summarizes key quantitative data for delta-dodecalactone.

Property Value

CAS Number 713-95-1[2][3]

Molecular Formula C12H2202[3]

Molecular Weight 198.30 g/mol [3]

Appearance Colorless to pale yellow liquid[4][6]
Boiling Point ~280 °C[4]

Flash Point > 93 °C (> 200 °F) (Closed Cup)[1][6][7]
Solubility Insoluble in water; soluble in ethanol and

organic solvents.[4][6]

GHS Hazard Statements

Conflicting Data:- H315: Causes skin irritation[3]
[4]- H319: Causes serious eye irritation[3][4]-
H335: May cause respiratory irritation[3][4]- Not
Classified[1][2]

Environmental Hazard

Not generally regarded as dangerous for the
environment, but release should be avoided.[1]
[5] One source lists it as Water Hazard Class 2

(hazardous for water).[2]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of delta-

dodecalactone waste in a laboratory setting.
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delta-Dodecalactone Waste Ge@

Step 1: Ensure Safety

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Step 2: Asse

Spill or Routine Waste?

Routine Waste

s Waste Type

Spill Respg Routine Disposal

Contain & Absorb Spill Collect Liquid Waste into a
with Inert Material Labeled, Compatible Container

Collect Absorbed Material Triple-Rinse Empty Original Container
into a Labeled, Sealed Container (Collect rinsate as waste)

Store Waste Container in a

Designated Satellite Accumulation Area

Step 4: Fingl Disposal

Arrange for Pickup by EHS or
Licensed Waste Disposal Service

@isposed Safely & Compliantly

Click to download full resolution via product page

Caption: Workflow for safe handling and disposal of delta-dodecalactone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. synerzine.com [synerzine.com]

. prod.adv-bio.com [prod.adv-bio.com]

. indenta.com [indenta.com]

. chemicalbull.com [chemicalbull.com]

. chemtexusa.com [chemtexusa.com]

. aurochemicals.com [aurochemicals.com]

. vigon.com [vigon.com]

°
o8 ~ (o)) ()] EEN w N =

. Chemical Waste Disposal in the Laboratory: Safe and Effective Solutions - Labor Security
System [laborsecurity.com]

e 9. acs.org [acs.org]

e 10. ehrs.upenn.edu [ehrs.upenn.edu]

e 11. danielshealth.com [danielshealth.com]

e 12. downloads.regulations.gov [downloads.regulations.gov]

o 13. Waste Disposal & Trash Pickup | Republic Services [republicservices.com]

 To cite this document: BenchChem. [Proper Disposal Procedures for delta-Dodecalactone].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1346982#delta-dodecalactone-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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